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Compound of Interest

Compound Name: Braco-19 trihydrochloride

Cat. No.: B1662963

Audience: Researchers, scientists, and drug development professionals.

Introduction

Braco-19 is a potent telomerase inhibitor that functions by stabilizing G-quadruplex structures
in telomeric DNA.[1] This stabilization prevents the catalytic action and capping function of
telomerase, leading to telomere shortening, induction of cellular senescence, and selective cell
death in cancer cells.[1][2] These characteristics make Braco-19 a valuable tool in cancer
research and drug development.[3] Proper preparation of stock solutions is critical for obtaining
reproducible and reliable experimental results. This document provides a detailed protocol for
the preparation of Braco-19 trihydrochloride stock solutions for in vitro cell culture
applications.

Physicochemical and Solubility Data

A summary of the key quantitative data for Braco-19 trihydrochloride is presented in Table 1.
This information is essential for accurate stock solution preparation and experimental design.

Table 1: Physicochemical Properties of Braco-19 Trihydrochloride
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Property Value Source(s)
Molecular Weight 703.14 g/mol [4]
Appearance Yellow to Brown solid powder [4]

Purity >94% (HPLC)

Solubility (Water) 5 mg/mL

Solubility (DMSO) Soluble [4]

Storage (Solid) -20°C (long term) [4]

-80°C (6 months); -20°C (1

Storage (Stock Solution)
month)

[5]

Recommended Working Concentrations

The optimal working concentration of Braco-19 trihydrochloride can vary significantly

depending on the cell line and the duration of the experiment. Table 2 provides a range of

concentrations reported in the literature for various cell types. It is highly recommended to

perform a dose-response curve to determine the optimal concentration for your specific

experimental setup.

Table 2: Reported Effective Concentrations of Braco-19 in Cell Culture
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Concentration

Cell Line Observed Effect Source(s)
Range
UXF1138L (Uterine IC50 = 2.5 uM; IC100
1.0 - 10 M [1][2]
Cancer) =5 uM after 5 days

IC50 values of 1.45,
0.05 - 25 uM 1.55, and 2.5 pM, [3]

respectively

u87, U251, SHG44

(Glioblastoma)

No toxicity observed
U20S, HelLa, MCF-7 <1puM [6]
up to 1 uM for 3 days

Dose-dependent
0-40puM decrease in AdV virus [1]
growth

HEK 293 (eGFP-

transinfected)

Experimental Protocol: Preparation of a 10 mM
Braco-19 Trihydrochloride Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Braco-19
trihydrochloride in DMSO.

Materials and Equipment

e Braco-19 trihydrochloride (solid powder)

¢ Anhydrous/Sterile Dimethyl sulfoxide (DMSO)
o Calibrated analytical balance

« Sterile microcentrifuge tubes or cryovials

» Pipettors and sterile filter tips

o Vortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
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Protocol Steps

» Pre-weighing Preparations:
o Ensure the analytical balance is calibrated and level.

o Allow the vial of Braco-19 trihydrochloride to equilibrate to room temperature before
opening to prevent condensation.

e Calculating the Required Mass:
o The molecular weight of Braco-19 trihydrochloride is 703.14 g/mol .
o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:
» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = (0.010 mol/L) x (0.001 L) x (703.14 g/mol ) x (1000 mg/g) = 7.03 mg
e Weighing the Compound:

o Carefully weigh out 7.03 mg of Braco-19 trihydrochloride powder and place it into a
sterile microcentrifuge tube.

e Solubilization:
o Add 1 mL of sterile DMSO to the tube containing the powder.

o Close the tube tightly and vortex thoroughly until the solid is completely dissolved. If
precipitation occurs, gentle warming and/or sonication can be used to aid dissolution.[1]

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can inactivate the product, it is crucial to
aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 pL) in sterile
cryovials or microcentrifuge tubes.[5]

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-
term storage (up to 1 month).[5]
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e Preparation of Working Solutions:
o When ready to use, thaw a single aliquot of the 10 mM stock solution.

o Dilute the stock solution to the desired final concentration using fresh, pre-warmed cell
culture medium. For example, to make a 10 uM working solution in 1 mL of medium, add 1
pL of the 10 mM stock solution.

o Itis recommended to prepare working solutions fresh for each experiment.[1]

Visualizations
Experimental Workflow

The following diagram illustrates the key steps for preparing the Braco-19 trihydrochloride
stock solution.
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Caption: Workflow for preparing Braco-19 trihydrochloride stock solution.
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Mechanism of Action

This diagram provides a simplified overview of Braco-19's mechanism of action at the telomere.
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Caption: Braco-19 stabilizes G-quadruplexes, inhibiting telomerase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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